Cas no 91191-95-6 ((S)-(+)-2-(Methylmethoxy)-1,2-propanediol)

• Product Name: (S)-(+)-2-(Methylmethoxy)-1,2-propanediol
• CAS No: 91191-95-6
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• MDL: MFCD09029302
• CID: 61481
• PubChem ID: 11715170
• Update Time: 2025-05-20

(S)-(+)-2-(Methylmethoxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Methoxymethoxy)propan-1-ol
• (S)-(+)-2-(METHYLMETHOXY)-1,2-PROPANDIOL
• (S)-(+)-2-Methoxymethoxy-1-propanol
• (S)-2-Methoxymethoxy-1-propanol
• (2S)-2-(methoxymethoxy)propan-1-ol
• SCHEMBL1972931
• AC-6918
• A851385
• 91191-95-6
• (S)-(-)-2-(Methoxymethoxy)-1-propanol
• AKOS006291573
• (S)-(+)-2-(Methylmethoxy)-1,2-propanediol

• MDL： MFCD09029302
• Inchi： 1S/C5H12O3/c1-5(3-6)8-4-7-2/h5-6H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： YNDXFEKPXUXDQS-YFKPBYRVSA-N
• SMILES： O(COC)[C@@H](C)CO

Computed Properties

• Exact Mass: 120.078644241g/mol
• Monoisotopic Mass: 120.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 46.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.998 g/mL at 25 °C
• Boiling Point: 153.861°C at 760 mmHg
• Flash Point: 75 °C
• Refractive Index: 1.411
• PSA: 49.69000
• LogP: -0.27630

(S)-(+)-2-(Methylmethoxy)-1,2-propanediol Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on (S)-(+)-2-(Methylmethoxy)-1,2-propanediol

Introduction to (S)-(+)-2-(Methylmethoxy)-1,2-propanediol and Its Applications in Modern Chemistry

Chemistry, as a dynamic and ever-evolving field, continually introduces novel compounds with significant implications for pharmaceuticals, materials science, and industrial applications. Among these compounds, (S)-(+)-2-(Methylmethoxy)-1,2-propanediol (CAS No. 91191-95-6) stands out due to its unique structural properties and versatile functionalities. This compound, characterized by its chiral center and specific substituents, has garnered attention in recent years for its potential in various scientific domains.

The molecular structure of (S)-(+)-2-(Methylmethoxy)-1,2-propanediol consists of a propane backbone with two hydroxyl groups and a methylmethoxy substituent. The presence of the chiral center at the second carbon atom imparts optical activity to the molecule, making it a valuable candidate for studies in stereochemistry and enantioselective synthesis. This feature is particularly relevant in pharmaceutical research, where the enantiomeric purity of active pharmaceutical ingredients (APIs) is critical for efficacy and safety.

In recent years, advancements in synthetic chemistry have enabled more efficient and scalable production methods for (S)-(+)-2-(Methylmethoxy)-1,2-propanediol. These methods often leverage biocatalytic approaches, such as enzymatic resolution or asymmetric hydrogenation, to achieve high enantiomeric excess with minimal environmental impact. Such green chemistry techniques align with the growing global emphasis on sustainable practices within the chemical industry.

The compound's utility extends beyond pharmaceuticals into materials science. Its ability to act as a chiral auxiliary or ligand in catalytic systems has been explored in the development of novel catalysts for asymmetric reactions. These catalysts are pivotal in synthesizing complex molecules with high selectivity, which is essential for producing advanced materials and fine chemicals.

Recent research has also highlighted the role of (S)-(+)-2-(Methylmethoxy)-1,2-propanediol in drug discovery and development. Its structural motif is found to mimic natural metabolites, making it a promising scaffold for designing new therapeutic agents. For instance, derivatives of this compound have shown potential in inhibiting specific enzymatic pathways associated with metabolic disorders and inflammatory diseases. The ability to fine-tune its properties through structural modifications offers a rich ground for medicinal chemists to explore.

The synthesis of (S)-(+)-2-(Methylmethoxy)-1,2-propanediol involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Modern techniques such as flow chemistry have been adapted to streamline these processes, reducing reaction times and improving scalability. Additionally, computational modeling plays a crucial role in predicting reaction outcomes and optimizing synthetic routes before experimental validation.

In industrial applications, (S)-(+)-2-(Methylmethoxy)-1,2-propanediol serves as an intermediate in the production of specialty chemicals. Its versatility allows it to be incorporated into various formulations used in coatings, adhesives, and polymer additives. The compound's ability to enhance material properties while maintaining environmental compatibility makes it an attractive choice for industries seeking sustainable alternatives.

The future prospects of (S)-(+)-2-(Methylmethoxy)-1,2-propanediol are promising, driven by ongoing research into its applications in nanotechnology and biomedicine. For instance, its chiral nature could be exploited in designing drug delivery systems that target specific biological pathways with high precision. Furthermore, its role as a building block for complex molecules ensures its continued relevance in both academic and industrial research.

In conclusion,(S)-(+)-2-(Methylmethoxy)-1,2-propanediol (CAS No. 91191-95-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its unique properties and broad applicability make it a cornerstone compound in various scientific endeavors. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical science and its applications across multiple industries.